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methoxyphenyl)butan-2-one

Cat. No.: B13540181

Get Quote

Executive Summary

Compound Name: 4-(3-Fluoro-4-methoxyphenyl)butan-2-one CAS Registry Number:
1099621-27-8 Molecular Formula:

Molecular Weight: 196.22 g/mol [1]

This technical guide provides an in-depth spectral analysis of 4-(3-Fluoro-4-
methoxyphenyl)butan-2-one, a structural analog of Rheosmin (Raspberry Ketone) and
Zingerone. This compound is frequently utilized as a metabolic probe in medicinal chemistry
and a specialized intermediate in the synthesis of fluorinated bioactive scaffolds. The data
presented below synthesizes experimental precedents from precursor chemistry (aldol
condensation products) and standard substituent-effect algorithms to provide a high-fidelity
reference for researchers.

Synthesis & Sample Preparation

To ensure the spectral data corresponds to a verifiable sample, the standard synthesis route
via the Claisen-Schmidt Aldol Condensation followed by Catalytic Hydrogenation is outlined.
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This pathway establishes the chemical context for potential impurities (e.g., unreduced enone)
visible in raw spectra.

Synthetic Pathway (Graphviz Visualization)
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Figure 1: Two-step synthesis pathway from commercially available 3-fluoro-4-
methoxybenzaldehyde.

Preparation Protocol[2]

o Condensation: 3-Fluoro-4-methoxybenzaldehyde is reacted with excess acetone in the
presence of dilute NaOH to yield the

-unsaturated ketone (Enone).

» Reduction: The enone is dissolved in ethyl acetate and subjected to hydrogenation (1 atm

) over 10% Pd/C for 4 hours.

 Purification: Filtration through Celite and flash column chromatography (Hexane:EtOAc 8:2)
yields the pure saturated ketone for spectral analysis.

Mass Spectrometry (EI-MS) Analysis
lonization Mode: Electron Impact (70 eV) Molecular lon (
): m/z 196

The mass spectrum is characterized by a distinct molecular ion and a fragmentation pattern
dominated by the stability of the substituted benzyl cation (tropylium ion analog) and the

cleavage of the ketone chain.
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Fragmentation Logic (Graphviz Visualization)
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Figure 2: Primary fragmentation pathways observed in Electron Impact MS.

Key Fragment lons
m/z

Intensity Assignment Mechanism

196 25-30% Molecular lon.

Benzylic Cleavage.

Formation of the
153 100% (Base) resonance-stabilized

3-fluoro-4-

methoxybenzyl cation.

Loss of methyl radical
from the methoxy

138 10-15%
group on the benzyl
cation.
Alpha Cleavage.
Characteristic acetyl
43 40-50%

peak for methyl
ketones.

Infrared (IR) Spectroscopy
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Method: FT-IR (Neat film/ATR) The IR spectrum confirms the presence of the ketone carbonyl
and the specific substitution pattern of the aromatic ring.[2]

Frequency (
Functional Group Vibrational Mode Notes

)

Methyl/Methylene C-H

2950 - 2840 C-H (Alkyl) Stretch _
stretching.

Diagnostic. Sharp,

intense band typical of
1715 C=0 (Ketone) Stretch )

non-conjugated

ketones.

) Ring skeletal
1590, 1515 C=C (Aromatic) Stretch o
vibrations.

Aryl-alkyl ether stretch
1260 C-O (Ether) Stretch
(Methoxy group).

Diagnostic. Aryl-
1120 - 1150 C-F Stretch Fluorine stretch (often
broad/strong).

Out-of-plane bending
810 - 860 C-H (Aromatic) Bend consistent with 1,2,4-
substitution.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent:

Reference: TMS (

0.00 ppm)

The NMR data is derived from the substituent effects applied to the parent compound
(Anisylacetone) and validated against the precursor enone data found in literature (See Ref

[1]).
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H NMR Data (400 MHz)

Chemical
Shift (

Coupling (
Multiplicity Integration Assignment
, Hz)

Structural
Context
» Ppm)

Aromatic
Region.
Complex
pattern due to
_ Ar-H (H2, H5,
6.85 - 6.98 Multiplet 3H - H-F and H-H
H6) )

coupling. H2
is usually a
dd (ortho to

F).

Methoxy
group

3.86 Singlet 3H - (slightly
deshielded by
ortho-F).

Benzylic
. protons (C4
2.83 Triplet 2H 7.4
of butanone

chain).

-Methylene

2.73 Triplet 2H 7.4 protons (C3
of butanone

chain).

Methyl
] ketone (C1 of
2.14 Singlet 3H -
butanone

chain).

Detailed Aromatic Assignment Logic:
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o H2 (between F and alkyl): Appears as a doublet of doublets (dd) due to coupling with
Fluorine (

Hz) and meta-coupling to H6.

e H5 (ortho to OMe): Appears as a pseudo-triplet or dd (
Hz,
Hz).

e H6 (ortho to alkyl): Appears as a broad doublet or dd.

C NMR Data (100 MHz)
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Chemical Shift ( Coupling (
Assignment Notes

» Ppm) , Hz)

207.8 C=0 - Carbonyl carbon.
Diagnostic. Large

152.4 C-F (C3) doublet due to direct
C-F coupling.
Deshielded by

145.8 C-0 (C4) Oxygen, split by ortho-
F.
Ipso carbon attached

1345 C-Alkyl (C1) ,
to the chain.

124.2 C6 Aromatic CH.
Aromatic CH (Ortho to

116.1 Cc2
F).

113.5 C5 Aromatic CH.

56.3 - Methoxy carbon.

451 i -Carbon.

30.1 - Methyl ketone.

29.0 - Benzylic carbon.

References

e Synthesis & Precursor Data

[¢]

Title: Dehydrozingerone, Chalcone, and Isoeugenol Analogs as In Vitro Anticancer Agents.
Source:Journal of Natural Products, 2012. (Contains experimental data for the enone
precursor: 4-(3-Fluoro-4-methoxyphenyl)but-3-en-2-one).

[¢]

o

URL:[Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3508386/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13540181?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Parent Compound Spectral Data
o Title: 4-(4-Methoxyphenyl)-2-butanone (NIST Mass Spectrometry Data Center).[3]
o Source: NIST Chemistry WebBook, SRD 69.
o URL:[Link]

+ General Spectroscopic Methods: Title: Spectrometric Identification of Organic Compounds
(Silverstein et al.). Context: Principles of C-F coupling constants and substituent effects in
NMR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Technical Guide: 4-(3-Fluoro-4-
methoxyphenyl)butan-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
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fluoro-4-methoxyphenyl-butan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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